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Compound of Interest

Compound Name: Lactose octaacetate

Cat. No.: B15565655

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety data,

handling procedures, and experimental protocols associated with lactose octaacetate. The

information is intended to support researchers, scientists, and drug development professionals

in the safe and effective use of this compound.

Health and Safety Data
Lactose octaacetate is a solid, white to off-white powder. While it is not classified as a

hazardous substance under the 2012 OSHA Hazard Communication Standard, proper handling

and safety precautions are essential in a laboratory or industrial setting.[1] The toxicological

properties of lactose octaacetate have not been fully investigated, and therefore, it should be

handled with care.

Toxicological Data
Specific quantitative toxicological data for lactose octaacetate under OECD guidelines is not

readily available in the reviewed literature. However, data for the structurally similar compound,
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sucrose octaacetate, can provide a useful reference point for assessing potential hazards.

Sucrose octaacetate has been shown to have low acute toxicity.[2][3]

Table 1: Summary of Toxicological Data for Sucrose Octaacetate

Toxicity
Endpoint

Species Route Value Reference

Acute Oral

Toxicity (LD50)
Rat Oral > 5000 mg/kg [2][4]

Acute Dermal

Toxicity (LD50)
Rabbit Dermal > 5000 mg/kg [2]

Skin Irritation Rabbit Dermal Mild Irritant [2]

Note: The data presented in Table 1 is for sucrose octaacetate and should be used as an

indicator of the potential toxicity of lactose octaacetate, not as a direct substitute.

First Aid Measures
In the event of exposure to lactose octaacetate, the following first aid measures should be

taken.

Table 2: First Aid Measures for Lactose Octaacetate
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Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing

becomes difficult, seek medical attention

immediately.[5]

Skin Contact

Wash the affected area with soap and plenty of

water.[2] If irritation persists, seek medical

attention.

Eye Contact

Rinse eyes thoroughly with water for at least 15

minutes, also under the eyelids.[1] If irritation

persists, consult a doctor.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water and drink plenty of water afterwards.[1]

Seek medical attention if symptoms occur.

Handling and Storage
Proper handling and storage procedures are critical to ensure safety and maintain the integrity

of lactose octaacetate.

Table 3: Handling and Storage Recommendations

Aspect Recommendation

Handling

Wear appropriate personal protective equipment

(PPE), including gloves, and eye/face

protection.[6] Ensure adequate ventilation and

avoid the formation of dust.[1] Avoid contact with

skin, eyes, and clothing.[6]

Storage

Keep the container tightly closed in a dry, cool,

and well-ventilated place.[2] Recommended

storage temperature is refrigerated (2-8°C).

Incompatible Materials Strong oxidizing agents.[1]
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Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling lactose
octaacetate.

Table 4: Recommended Personal Protective Equipment

Protection Type Specification

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[1]

Skin Protection
Wear appropriate protective gloves and clothing

to prevent skin exposure.[1]

Respiratory Protection

Under normal use conditions with adequate

ventilation, respiratory protection is not typically

required. If dust is generated, a particle filter

respirator may be appropriate.[1]

Physical and Chemical Properties
A summary of the key physical and chemical properties of lactose octaacetate is provided

below.

Table 5: Physical and Chemical Properties of Lactose Octaacetate
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Property Value Reference

Molecular Formula C28H38O19

Molecular Weight 678.59 g/mol

Appearance White to off-white solid [1]

Melting Point 75-78 °C

Solubility No data available [1]

Stability
Stable under normal

conditions.
[1]

Experimental Protocols
This section provides detailed methodologies for the synthesis and biological evaluation of

lactose octaacetate.

Microwave-Assisted Synthesis of Lactose Octaacetate
This protocol describes a "green" synthesis method for lactose octaacetate using microwave

irradiation.[7]

Materials:

D-(+)-lactose monohydrate

Acetic anhydride

Anhydrous sodium acetate

Distilled water

95% (v/v) ethanol

Equipment:

Round-bottom flask
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Microwave reactor

Magnetic stirrer

Vacuum filtration apparatus

Vacuum oven

Procedure:

In a round-bottom flask, mix 10.0 g (0.029 mol) of D-(+)-lactose monohydrate with 30 cm³

(0.27 mol) of acetic anhydride and 3.0 g (0.036 mol) of anhydrous sodium acetate, which

acts as a catalyst.[7]

Place the flask in a microwave reactor and irradiate at 700 W for a specified time (e.g., 10,

15, 20, or 30 minutes).[7]

After irradiation, pour the reaction mixture into 200 cm³ of distilled water with ice cubes and

stir.[7]

Allow the mixture to stand at 4 °C for 12 hours to precipitate the lactose ester as a white

solid.[7]

Filter the precipitate under vacuum and wash the solid with distilled water.[7]

Purify the crude lactose octaacetate by recrystallization from 95% ethanol and then distilled

water.[7]

Dry the purified lactose octaacetate in a vacuum oven to a constant weight.[7]
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Reactant Preparation

Microwave-Assisted Reaction
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Caption: Microwave-assisted synthesis of lactose octaacetate.
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Cytotoxicity Assay
Lactose octaacetate has demonstrated low cytotoxicity against various cell lines.[7] A general

protocol for assessing cytotoxicity using the MTT assay is described below.

Materials:

Cell lines (e.g., MDBK, HEp-2, MDCK)

Cell culture medium

Lactose octaacetate stock solution

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

Solubilization buffer (e.g., DMSO or acidified isopropanol)

Equipment:

96-well cell culture plates

Incubator (37°C, 5% CO₂)

Microplate reader

Procedure:

Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight

in an incubator.

Prepare serial dilutions of the lactose octaacetate stock solution in the cell culture medium.

Remove the old medium from the cells and add the different concentrations of the lactose
octaacetate solutions to the wells. Include a vehicle control (medium with the same

concentration of the solvent used for the stock solution) and a positive control (a known

cytotoxic agent).

Incubate the plate for a specified period (e.g., 24, 48, or 72 hours).
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After the incubation period, remove the treatment medium and add MTT solution to each

well.

Incubate the plate for a few hours until formazan crystals are formed.

Remove the MTT solution and add a solubilization buffer to dissolve the formazan crystals.

Read the absorbance of the wells at a specific wavelength (e.g., 570 nm) using a microplate

reader.

Calculate cell viability as a percentage of the vehicle control.

Emergency Procedures
In the event of an emergency, such as a spill, follow these procedures to ensure safety.

Spill Response
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Spill Cleanup

Lactose Octaacetate Spill Occurs

Alert personnel in the area

Evacuate immediate area if necessary

Don appropriate PPE
(gloves, goggles, lab coat)

Ensure adequate ventilation

Contain the spill

Sweep up the solid material

Place in a sealed container for disposal

Decontaminate the spill area

Report the incident to the supervisor

Click to download full resolution via product page

Caption: General spill response workflow for lactose octaacetate.
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For a small spill of solid lactose octaacetate, ensure adequate ventilation and wear

appropriate personal protective equipment.[1] Avoid generating dust. Sweep up the material

and place it into a suitable container for disposal.[1] For larger spills, it may be necessary to

evacuate the area and seek assistance from trained emergency personnel.

Fire Fighting Measures
In case of a fire involving lactose octaacetate, use a dry chemical, carbon dioxide, or alcohol-

resistant foam extinguisher.[2] Firefighters should wear self-contained breathing apparatus.[1]

Hazardous combustion products may include carbon monoxide and carbon dioxide.[1]

Disposal Considerations
Dispose of lactose octaacetate and any contaminated materials in accordance with local,

state, and federal regulations. Do not allow the chemical to enter drains.[2]

This technical guide is intended to provide comprehensive health and safety information for the

handling of lactose octaacetate. It is crucial for all personnel to be familiar with these

procedures and to consult the relevant Safety Data Sheets (SDS) before working with this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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